Cas no 52866-01-0 (1H-Indole-2-carboxylic acid, 5-ethyl-3-(2-fluorophenyl)-, ethyl ester)

52866-01-0 structure
Product name:1H-Indole-2-carboxylic acid, 5-ethyl-3-(2-fluorophenyl)-, ethyl ester
CAS No:52866-01-0
MF:C19H18FNO2
MW:311.350128650665
CID:1584463
1H-Indole-2-carboxylic acid, 5-ethyl-3-(2-fluorophenyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid, 5-ethyl-3-(2-fluorophenyl)-, ethyl ester
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- Inchi: 1S/C19H18FNO2/c1-3-12-9-10-16-14(11-12)17(13-7-5-6-8-15(13)20)18(21-16)19(22)23-4-2/h5-11,21H,3-4H2,1-2H3
- InChI Key: YJSJYRAMFAEGJU-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(CC)C=C2)C(C2=CC=CC=C2F)=C1C(OCC)=O
Computed Properties
- Exact Mass: 311.13224
Experimental Properties
- Density: 1.204±0.06 g/cm3(Predicted)
- Boiling Point: 489.5±45.0 °C(Predicted)
- PSA: 42.09
- pka: 14.40±0.30(Predicted)
1H-Indole-2-carboxylic acid, 5-ethyl-3-(2-fluorophenyl)-, ethyl ester Related Literature
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1. Back matter
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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